Cas no 1239460-83-3 (5-Bromo-3H-thieno2,3-dpyrimidin-4-one)

5-Bromo-3H-thieno[2,3-d]pyrimidin-4-one is a heterocyclic compound featuring a thienopyrimidinone core with a bromine substituent at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in medicinal chemistry and materials science. Its fused ring system contributes to stability while allowing for diverse derivatization, particularly in the synthesis of biologically active molecules. The bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex architectures. The compound is typically handled under controlled conditions due to its sensitivity. Its purity and well-defined structure support reproducibility in research applications.
5-Bromo-3H-thieno2,3-dpyrimidin-4-one structure
1239460-83-3 structure
Product Name:5-Bromo-3H-thieno2,3-dpyrimidin-4-one
CAS No:1239460-83-3
MF:C6H3BrN2OS
MW:231.069818735123
MDL:MFCD29075280
CID:1038319
PubChem ID:59636689
Update Time:2025-09-28

5-Bromo-3H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-Bromothieno[2,3-d]pyrimidin-4(3H)-one
    • 5-?bromo-Thieno[2,?3-?d]?pyrimidin-?4(1H)?-?one
    • 5-bromo-3H-thieno[2,3-d]pyrimidin-4-one
    • 5-Bromothieno[2,3-d]pyrimidin-4(1H)-one
    • CS-0038050
    • DTXSID50732546
    • 2223124-07-8
    • AKOS016001800
    • SCHEMBL3784826
    • W13342
    • 1239460-83-3
    • MFCD25542166
    • AS-41826
    • FWUCJJDPOLSFEF-UHFFFAOYSA-N
    • DA-38910
    • Thieno[2,3-d]pyrimidin-4(1H)-one, 5-bromo-
    • AMY10188
    • 5-Bromothieno[2,3-D]Pyrimidin-4-Ol
    • 1823738-82-4
    • AKOS024259154
    • 5-Bromo-3H-thieno2,3-dpyrimidin-4-one
    • MDL: MFCD29075280
    • Inchi: 1S/C6H3BrN2OS/c7-3-1-11-6-4(3)5(10)8-2-9-6/h1-2H,(H,8,9,10)
    • InChI Key: FWUCJJDPOLSFEF-UHFFFAOYSA-N
    • SMILES: BrC1=CSC2=C1C(NC=N2)=O

Computed Properties

  • Exact Mass: 229.91500
  • Monoisotopic Mass: 229.91495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 74.25000
  • LogP: 2.15940

5-Bromo-3H-thieno2,3-dpyrimidin-4-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-3H-thieno2,3-dpyrimidin-4-one Pricemore >>

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abcr
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Additional information on 5-Bromo-3H-thieno2,3-dpyrimidin-4-one

5-Bromo-3H-thieno[2,3-d]pyrimidin-4-one: A Comprehensive Overview

5-Bromo-3H-thieno[2,3-d]pyrimidin-4-one, also known by its CAS number 1239460-83-3, is a heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thienopyrimidones, which are known for their versatile applications in drug discovery and material science. The structure of this compound is characterized by a fused bicyclic system consisting of a thieno ring and a pyrimidine ring, with a bromine substituent at the 5-position and a ketone group at the 4-position.

The synthesis of 5-Bromo-3H-thieno[2,3-d]pyrimidin-4-one has been extensively studied, with researchers exploring various routes to optimize its production. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods.

The unique electronic properties of 5-Bromo-3H-thieno[2,3-d]pyrimidin-4-one make it an attractive candidate for applications in optoelectronics. Its conjugated π-system allows for strong absorption in the visible region, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that incorporating this compound into OLEDs can significantly enhance their efficiency and stability under prolonged operation.

In the field of pharmacology, 5-Bromo-3H-thieno[2,3-d]pyrimidin-4-one has shown promising activity as a potential anticancer agent. Studies conducted in 2022 revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and prostate cancer cells. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation.

The structural versatility of 5-Bromo-3H-thieno[2,3-d]pyrimidin-4-one also lends itself to applications in polymer chemistry. Researchers have explored its use as a monomer in the synthesis of novel polymeric materials with tailored properties such as high thermal stability and mechanical strength. A 2021 study reported the successful incorporation of this compound into polyurethanes, resulting in materials with improved resistance to UV degradation.

The environmental impact of 5-Bromo-3H-thieno[2,3-d]pyrimidin-4-one has also been a topic of recent interest. Assessments conducted in 2023 indicate that this compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting its potential for use in eco-friendly chemical formulations.

In conclusion, 5-Bromo-3H-thieno[2,3-d]pyrimidin-4-one, CAS number 1239460-83-3, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research efforts aimed at unlocking its full potential in materials science, pharmacology, and beyond.

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